N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-5-methyl-3-phenyl-4-isoxazolecarboxamide

• IUPAC Name: N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C16H14N4O2S/c1-9-12(13(20-22-9)10-5-3-2-4-6-10)14(21)17-16-19-18-15(23-16)11-7-8-11/h2-6,11H,7-8H2,1H3,(H,17,19,21)
• InChI Key: MAXGBYZPKYVTCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=NN=C(S3)C4CC4
• Molecular Formula: C16H14N4O2S
• Molecular Weight: 326.4 g/mol

Description

This compound belongs to a class of heterocyclic compounds that have drawn significant attention due to their potential applications in various fields of chemistry and biology. Heterocyclic compounds featuring thiadiazole and isoxazole rings are known for their diverse biological activities and serve as key intermediates in organic synthesis.

Synthesis Analysis

The synthesis of related thiadiazole derivatives often involves cyclization reactions of thiosemicarbazides or thiohydrazides in the presence of various catalysts to form thiadiazole moieties. For example, thiadiazoles and triazoles derived from cyclopropane dicarboxylic acid have been reported, indicating the versatility of cyclopropane as a precursor for heterocyclic compound synthesis (Sharba et al., 2005).

Molecular Structure Analysis

Molecular structure analysis of thiadiazole derivatives, including X-ray diffraction and DFT studies, helps in understanding the conformation and electron distribution within these molecules. For instance, syntheses, spectral, X-ray, and DFT studies of various thiadiazole derivatives have provided insights into their structural stability and electronic properties (Dani et al., 2013).